Cas no 3690-46-8 (5-(Pyridin-3-yl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(Pyridin-3-yl)-1,3,4-oxadiazole-2-thiol
• CAS No: 3690-46-8
• MF: C₇H₅N₃OS
• MW: 179.199099302292
• MDL: MFCD00139080
• CID: 317955
• PubChem ID: 659750
• Update Time: 2025-10-05

5-(Pyridin-3-yl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridin-3-yl)-1,3,4-oxadiazole-2-thiol
• 1,3,4-Oxadiazole-2(3H)-thione,5-(3-pyridinyl)-
• 5-(3-Pyridinyl)-1,3,4-oxadiazole-2-thiol
• 5-(Pyridin-3-yl)-1,3,4-Oxadiazole-2(3H)-Thione
• 5-PYRIDIN-3-YL-[1,3,4]OXADIAZOLE-2-THIOL
• 5-pyridin-3-yl-3H-1,3,4-oxadiazole-2-thione
• 5-(3-Pyridyl)-1,3,4-oxadiazole-2-thiol, 97%
• 5-(3-Pyridyl)-1,3,4-oxadiazole-2-thiol
• 2-Mercapto-5-(pyrid-3-yl)-1,3,4-oxadiazole
• FT-0680635
• Z55879316
• 8D-054
• F1145-0006
• MLS000079994
• 1,3,4-Oxadiazole-2-thiol, 5-(3-pyridinyl)-
• AKOS000295967
• A823447
• F2135-0160
• MFCD00139080
• J-516392
• CS-0156818
• EU-0065315
• HMS2397N04
• 3690-46-8
• CHEMBL1276244
• SMR000035316
• SCHEMBL3610426
• 5-(3-pyridyl)-1,3,4-oxadiazole-2-thione
• SCHEMBL21144405
• DTXSID60349760
• EN300-05092
• D94936
• AKOS001054752
• STK508278
• STK396892
• ALBB-012677

• MDL： MFCD00139080
• Inchi： 1S/C7H5N3OS/c12-7-10-9-6(11-7)5-2-1-3-8-4-5/h1-4H,(H,10,12)
• InChI Key： QBLWWQDTKCIRSW-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=NC=CC=2)O1

Computed Properties

• Exact Mass: 179.01500
• Monoisotopic Mass: 179.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.52
• Melting Point: 231 °C (dec.)
• Boiling Point: 274.9°Cat760mmHg
• Flash Point: 120.1°C
• Refractive Index: 1.744
• PSA: 90.61000
• LogP: 1.42030

5-(Pyridin-3-yl)-1,3,4-oxadiazole-2-thiol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22

Additional information on 5-(Pyridin-3-yl)-1,3,4-oxadiazole-2-thiol

5-(Pyridin-3-yl)-1,3,4-Oxadiazole-2-thiol (CAS No. 3690-46-8): A Comprehensive Overview

The compound 5-(Pyridin-3-yl)-1,3,4-Oxadiazole-2-thiol, identified by the CAS registry number CAS No. 3690-46-8, is a heterocyclic sulfur-containing compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxadiazoles, which are five-membered rings consisting of two adjacent oxygen atoms and three nitrogen atoms. The presence of the pyridine ring at the 5-position and the thiol group at the 2-position imparts unique electronic and structural properties to this molecule.

Recent studies have highlighted the importance of oxadiazoles in drug discovery due to their ability to act as scaffolds for bioactive molecules. The 5-(Pyridin-3-yl)-1,3,4-Oxadiazole moiety has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The integration of the thiol group further enhances its reactivity and functional versatility.

The synthesis of 5-(Pyridin-3-yl)-1,3,4-Oxadiazole-2-thiol typically involves a multi-step process that includes cyclization reactions and functional group transformations. Researchers have recently developed more efficient methods to synthesize this compound by optimizing reaction conditions and utilizing environmentally friendly reagents. These advancements have not only improved the yield but also reduced the environmental footprint associated with its production.

In terms of physical and chemical properties, this compound exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, which suggests potential applications in optoelectronic materials. Additionally, computational studies have revealed that the molecule has a planar geometry with significant conjugation between the pyridine ring and the oxadiazole core, further enhancing its electronic properties.

The biological activity of 5-(Pyridin-3-yli)-1,3,4-Oxadiazole-based compounds has been extensively studied in recent years. For instance, a study published in 2022 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting COX enzymes. Furthermore, its antioxidant properties make it a promising candidate for use in skincare products and food additives to prevent oxidative damage.

In the pharmaceutical industry, the integration of this compound into drug delivery systems has shown potential for targeted therapy. The thiol group can be utilized for conjugation with biomolecules such as proteins or nucleic acids, enabling precise delivery of therapeutic agents to specific sites within the body. This approach has been explored in preclinical studies targeting cancer cells.

From an environmental perspective, understanding the fate and behavior of CAS No. 3690-based compounds in natural systems is crucial for assessing their ecological impact. Recent research indicates that this compound undergoes rapid degradation under aerobic conditions due to its labile sulfur-containing functional group. This suggests that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 5-(Pyridin - 3 - yl) - 1 , 3 , 4 - Oxadiazole - 2 - thiol (CAS No: 3690 - 46 -8) represents a versatile building block with diverse applications across multiple fields. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in areas ranging from materials science to pharmacology.